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In the intricate world of carbohydrate chemistry and metabolic research, precision is
paramount. The ability to trace, quantify, and structurally elucidate the journey of molecules
within biological systems underpins significant advancements in drug discovery and our
understanding of life itself. This guide focuses on a specialized yet powerful tool in this
endeavor: L-Lyxose-1-13C.

L-Lyxose is a naturally rare aldopentose sugar, an epimer of xylose, that has garnered interest
for its role as a chiral building block and its involvement in various biological pathways.[1][2] By
introducing a stable isotope, Carbon-13 (13C), at the anomeric C1 position, we transform this
simple sugar into a sophisticated probe. This isotopic label acts as a beacon, allowing
researchers to follow its metabolic fate with remarkable clarity using techniques like Nuclear
Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

This document moves beyond a simple data sheet. It is designed to provide you, the
researcher, with a foundational understanding of L-Lyxose-1-13C, from its core physicochemical
properties to the practical methodologies for its characterization and its strategic application in
cutting-edge research.

Part 1: Core Molecular and Physical Characteristics
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A thorough understanding of a molecule's fundamental properties is the bedrock of its effective
application. L-Lyxose-1-13C shares its core structure and stereochemistry with its unlabeled
counterpart, with the key distinction being the isotopic enrichment at the first carbon position.

Structure and Stereochemistry

L-Lyxose is an aldopentose, meaning it is a five-carbon monosaccharide with an aldehyde
functional group at one end.[2] Its chemical formula is CsH1005.[2][3] In aqueous solutions, it
exists in equilibrium between its open-chain aldehyde form and its more stable cyclic
hemiacetal forms (pyranose and furanose).[1][4][5] The 13C label in L-Lyxose-1-13C is
specifically located at the aldehyde carbon (C1) in the open-chain form, which becomes the
anomeric carbon in the cyclic forms.[6][7]

Caption: Fischer projection of open-chain L-Lyxose and its cyclic pyranose form.

Quantitative Physical and Chemical Data

The introduction of a single 13C atom results in a marginal increase in molecular weight, a
critical differentiator in mass spectrometry, while other physical properties remain largely
unchanged.
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Property L-Lyxose L-Lyxose-1-**C Reference(s)
Molecular Formula CsH100s 1BCC4H1005 [2][6]
Molecular Weight 150.13 g/mol 151.12 g/mol [21[6]1[71[8]
CAS Number 1949-78-6 N/A [8][9]
White to off-white White to off-white
Appearance , , [1][4][9]
crystalline powder crystalline powder
] ] 108-112 °C
Melting Point 108-112 °C [1114]
(Expected)
I Very soluble (approx.
Solubility in Water Very soluble [1][4][10]
586 g/L at 25°C)
_ . [a]D = +13° to +14° [a]D = +13° to +14°
Optical Rotation ] ) [3B114][11]
(c=1to 4 in water) (c=1to 4 in water)
] ) Hygroscopic; Hygroscopic;
Key Chemical Trait [111911101[12]

Reducing Sugar

Reducing Sugar

Handling and Storage Integrity

The trustworthiness of experimental results begins with the integrity of the reagents. L-Lyxose-

1-13C is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][10][12]

Protocol for Storage and Handling:

e Receipt and Inspection: Upon receipt, inspect the container for damage.

e Storage Environment: Store the compound in a tightly sealed container placed in a cool, dry,

and well-ventilated area.[10][12] Recommended storage temperatures range from room
temperature to 2-8°C.[6][7]

 Inert Atmosphere: For long-term storage, keeping the compound under an inert gas like

argon or nitrogen is best practice to prevent degradation from atmospheric moisture and

oxygen.[10]
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» Dispensing: When weighing or dispensing the compound, perform the task in a controlled
environment (e.g., a glove box or a room with low humidity) as quickly as possible to
minimize moisture absorption. Always allow the container to come to room temperature
before opening to prevent condensation.

Part 2: The Power of the **C Label: Analytical
Validation

The 13C isotope is the key to this molecule's utility. Unlike radioactive isotopes, *3C is stable and
safe to handle, making it ideal for a wide range of biological experiments.[13] Its presence
allows for definitive tracking and structural analysis. The primary methods for validating the
identity, purity, and isotopic enrichment of L-Lyxose-1-13C are Nuclear Magnetic Resonance
(NMR) Spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the gold standard for confirming the precise location of an isotopic label. The 13C
nucleus has a nuclear spin that can be detected by NMR. In L-Lyxose-1-13C, the signal
corresponding to the C1 carbon will be dramatically enhanced, providing unequivocal proof of
enrichment at this specific position.[14][15][16] The chemical shift of this carbon is influenced
by its chemical environment, including bonding to electronegative oxygen atoms.[17]
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Caption: Standard workflow for NMR-based validation of L-Lyxose-1-13C.
Step-by-Step Protocol: 13C-NMR Analysis

o Sample Preparation: Accurately weigh 5-10 mg of L-Lyxose-1-13C and dissolve it in
approximately 0.6 mL of a deuterated solvent, typically Deuterium Oxide (D20), inside a
clean vial.

e Transfer: Transfer the solution to a standard 5 mm NMR tube.
¢ Instrumentation: Place the NMR tube into the spectrometer.

o Acquisition: Acquire a quantitative 13C NMR spectrum. Key parameters to set include an
appropriate relaxation delay (D1) to ensure full relaxation of the 13C nuclei for accurate
integration.
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Analysis: Process the resulting spectrum. The spectrum should show a single, high-intensity
peak in the anomeric region (typically ~90-100 ppm), corresponding to the 13C-labeled C1
carbon. The intensity of this peak relative to the natural abundance signals of the other four
carbons confirms the high level of enrichment.

Mass Spectrometry (MS)

MS separates ions based on their mass-to-charge ratio (m/z), making it the ideal technique to

confirm the increased molecular weight due to the 13C isotope. When coupled with a separation

technique like High-Performance Liquid Chromatography (HPLC), it also provides a robust

assessment of purity.[18][19]

Step-by-Step Protocol: LC-MS Purity and Identity Confirmation

Sample Preparation: Prepare a dilute solution of L-Lyxose-1-13C (e.g., 10-100 pg/mL) in a
suitable solvent system, such as a water/acetonitrile mixture.

Chromatography: Inject the sample into an HPLC system equipped with a column suitable
for carbohydrate analysis (e.g., an amino- or amide-HILIC column). The mobile phase is
typically a gradient of acetonitrile and water.

lonization: The eluent from the HPLC is directed into the mass spectrometer's ion source,
typically using Electrospray lonization (ESI) in negative mode to form adducts like [M+CI]~ or
[M+formate]~.

Detection: Scan for the expected mass of the labeled compound. The primary ion for L-
Lyxose-1-13C will have an m/z one unit higher than that of unlabeled L-Lyxose. This mass
difference provides definitive confirmation of successful labeling.

Purity Assessment: The purity is determined by integrating the area of the chromatographic
peak corresponding to L-Lyxose-1-13C relative to the total area of all detected peaks.

Part 3: Applications in Advanced Scientific
Research

The true value of L-Lyxose-1-13C lies in its application as a tracer to illuminate complex

biological processes.

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28213171/
https://www.creative-biolabs.com/glycoprotein/monosaccharide-analysis-methods.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Metabolic Flux Analysis (**C-MFA)

13C-MFA is a powerful technique used to quantify the rates (fluxes) of metabolic reactions within
a living cell.[20] By providing L-Lyxose-1-13C as a carbon source, researchers can track how
the 13C label is incorporated into various downstream metabolites. Analysis of the mass
isotopomer distributions in these metabolites via MS or NMR reveals the active metabolic
pathways and their relative contributions.[21]

This approach is invaluable for:
e Understanding how cells metabolize rare sugars.
« ldentifying bottlenecks or alternative routes in metabolic networks.

o Studying the metabolic response of cells (e.g., cancer cells, microbes) to different conditions
or drugs.

L-Lyxose-1-13C
(Labeled Input)

Cellular Uptake

N

Metabolic Pathway A Metabolic Pathway B
Metabolite X Metabolite Y Metabolite Z
(Unlabeled) (13C Labeled) (13C Labeled)

easure Label Incorporation/Measure Label Incorporation

Analysis (MS/NMR)
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Caption: Conceptual flow of a 13C metabolic flux experiment.

Drug Discovery and Enzyme Mechanism Studies

L-Lyxose and its derivatives are used in molecular modeling to study drug binding and
recognition, particularly with enzymes like aldose reductase, which is implicated in diabetic
complications.[4][6][9] Using L-Lyxose-1-13C in binding assays with techniques like NMR can
provide atomic-level details of the enzyme-substrate interaction. Changes in the chemical shift
of the 13C label upon binding can report on the binding event and the conformation of the sugar
in the active site, aiding in the rational design of potent and specific inhibitors.

Glycobiology and Synthesis

L-Lyxose serves as a precursor for synthesizing important biomolecules, including certain
nucleoside pharmaceuticals and oligosaccharides.[1][3] Using the 13C-labeled version allows
for the creation of labeled complex carbohydrates. These labeled probes are essential tools for
studying the function of glycoproteins and glycolipids in fundamental processes like cell-cell
recognition, immune response, and signal transduction.[3][22]

Conclusion: A Precisely Engineered Tool for
Discovery

L-Lyxose-1-13C is more than just a rare sugar; it is a high-precision instrument for the modern
life scientist. Its stable isotopic label provides a clear and unambiguous signal to track its
journey through complex biological systems. From validating its own integrity through robust
NMR and MS protocols to its application in elucidating metabolic fluxes and drug interactions,
this molecule empowers researchers to ask and answer questions with a greater degree of
certainty. As the fields of systems biology, drug development, and glycobiology continue to
advance, the strategic use of specifically labeled compounds like L-Lyxose-1-13C will remain a
critical driver of innovation and discovery.

References

» Grokipedia. Lyxose.
e Thermo Scientific Chemicals. L-Lyxose, 99% 1 g | Buy Online.
e Chemistry LibreTexts. 13.10: Characteristics of 13C NMR Spectroscopy.

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1161233/docs?utm_src=pdf-body-img#foreword-unveiling-the-potential-of-a-labeled-rare-sugar
https://m.chemicalbook.com/ProductChemicalPropertiesCB2769811_EN.htm
https://www.pharmaffiliates.com/en/l-lyxose-1-13c-pasti057430.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2769811.htm
https://grokipedia.com/page/lyxose
https://www.chemimpex.com/products/32325
https://www.chemimpex.com/products/32325
https://www.mdpi.com/2073-4344/16/2/144
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Wikipedia. Lyxose.

Chem-Impex. L-Lyxose.

Thermo Fisher Scientific. L-Lyxose, 99% 1 g | Buy Online | Thermo Scientific Chemicals.
ChemicalBook. L-LYXOSE CAS#: 1949-78-6.

PubChem, National Institutes of Health. L-Lyxose | C5H1005 | CID 644176.

Oxford Academic.

YouTube.

MDPI. Straightforward Chemo-Multi-Enzymatic Cascade Systems for the Stereo-Controlled
Synthesis of 5-Amino-6-nitrocyclitols.

ChemicalBook. L-LYXOSE | 1949-78-6.

Pharmaffili

Clinisciences. 164683-5mg | L-Lyxose-1-13C.

Fiveable. Lyxose Definition - Organic Chemistry Key Term.

PubMed Central. Co-utilization of glucose and xylose by evolved Thermus thermophilus
LC113 strain elucidated by 13C metabolic flux analysis and whole genome sequencing.
PubMed. 13C labeling analysis of sugars by high resolution-mass spectrometry for metabolic
flux ....

PubMed Central, National Institutes of Health. Exploiting Uniformly 13C-Labeled
Carbohydrates for Probing Carbohydrate-Protein Interactions by NMR Spectroscopy.
Journal of the American Chemical Society. Exploiting Uniformly 13C-Labeled Carbohydrates
for Probing Carbohydrate—Protein Interactions by NMR Spectroscopy.

Creative Biolabs. Monosaccharide Analysis Methods: HPLC, GC-MS & NMR.

Thermo Fisher Scientific.

Wikipedia. Isotopic labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. grokipedia.com [grokipedia.com]
2. Lyxose - Wikipedia [en.wikipedia.org]
3. chemimpex.com [chemimpex.com]

4. L-LYXOSE CAS#: 1949-78-6 [m.chemicalbook.com]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1161233/docs?utm_src=pdf-body#foreword-unveiling-the-potential-of-a-labeled-rare-sugar
https://www.benchchem.com/product/b1161233?utm_src=pdf-custom-synthesis#bc-rfq
https://grokipedia.com/page/lyxose
https://en.wikipedia.org/wiki/Lyxose
https://www.chemimpex.com/products/32325
https://m.chemicalbook.com/ProductChemicalPropertiesCB2769811_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ 5. fiveable.me [fiveable.me]

¢ 6. pharmaffiliates.com [pharmaffiliates.com]

e 7. clinisciences.com [clinisciences.com]

e 8. L-Lyxose | C5H1005 | CID 644176 - PubChem [pubchem.ncbi.nim.nih.gov]
e 9. L-LYXOSE | 1949-78-6 [chemicalbook.com]

e 10. L-Lyxose, 99% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.com]

e 11. L-Lyxose, 99% 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com
[thermofisher.com]

e 12. assets.thermofisher.com [assets.thermofisher.com]
¢ 13. Isotopic labeling - Wikipedia [en.wikipedia.org]
e 14. academic.oup.com [academic.oup.com]

¢ 15. Exploiting Uniformly 13C-Labeled Carbohydrates for Probing Carbohydrate-Protein
Interactions by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]

e 16. pubs.acs.org [pubs.acs.org]
e 17. chem.libretexts.org [chem.libretexts.org]

¢ 18. 13C labeling analysis of sugars by high resolution-mass spectrometry for metabolic flux
analysis - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 19. Monosaccharide Analysis Methods: HPLC, GC-MS & NMR - Creative Biolabs [creative-
biolabs.com]

¢ 20. youtube.com [youtube.com]

e 21. Co-utilization of glucose and xylose by evolved Thermus thermophilus LC113 strain
elucidated by 13C metabolic flux analysis and whole genome sequencing - PMC
[pmc.ncbi.nlm.nih.gov]

e 22. mdpi.com [mdpi.com]

¢ To cite this document: BenchChem. [Foreword: Unveiling the Potential of a Labeled Rare
Sugar]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1161233/docs#foreword-unveiling-the-potential-of-a-
labeled-rare-sugar]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://fiveable.me/key-terms/organic-chem/lyxose
https://www.pharmaffiliates.com/en/l-lyxose-1-13c-pasti057430.html
https://www.clinisciences.com/en/autres-produits-186/l-lyxose-1-13c-781880905.html
https://pubchem.ncbi.nlm.nih.gov/compound/L-Lyxose
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2769811.htm
https://www.fishersci.com/shop/products/l-lyxose-99-thermo-scientific/AAB2158303
https://www.fishersci.com/shop/products/l-lyxose-99-thermo-scientific/AAB2158303
https://www.thermofisher.com/order/catalog/product/B21583.03
https://www.thermofisher.com/order/catalog/product/B21583.03
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21583~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2023:07:04~~L-Lyxose~~
https://en.wikipedia.org/wiki/Isotopic_labeling
https://academic.oup.com/glycob/article/14/9/775/582407
https://pmc.ncbi.nlm.nih.gov/articles/PMC5725960/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5725960/
https://pubs.acs.org/doi/10.1021/jacs.7b01929
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/13%3A_Structure_Determination_-_Nuclear_Magnetic_Resonance_Spectroscopy/13.10%3A_Characteristics_of_C_NMR_Spectroscopy
https://pubmed.ncbi.nlm.nih.gov/28213171/
https://pubmed.ncbi.nlm.nih.gov/28213171/
https://www.creative-biolabs.com/glycoprotein/monosaccharide-analysis-methods.htm
https://www.creative-biolabs.com/glycoprotein/monosaccharide-analysis-methods.htm
https://www.youtube.com/watch?v=IF9yJFA2VEs
https://pmc.ncbi.nlm.nih.gov/articles/PMC5845448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5845448/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5845448/
https://www.mdpi.com/2073-4344/16/2/144
https://www.benchchem.com/product/b1161233/docs#foreword-unveiling-the-potential-of-a-labeled-rare-sugar
https://www.benchchem.com/product/b1161233/docs#foreword-unveiling-the-potential-of-a-labeled-rare-sugar
https://www.benchchem.com/product/b1161233/docs#foreword-unveiling-the-potential-of-a-labeled-rare-sugar
https://www.benchchem.com/product/b1161233/docs#foreword-unveiling-the-potential-of-a-labeled-rare-sugar
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1161233?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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